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Compound of Interest

Compound Name: Isoxaflutole

Cat. No.: B1672639

Essential Safety and Handling Guide for Isoxaflutole

This document provides crucial safety protocols and operational guidance for the handling and
disposal of Isoxaflutole in a laboratory setting. The following procedures are designed to
minimize exposure risks and ensure a safe working environment for researchers, scientists,
and drug development professionals.

Hazard Identification and Classification

Isoxaflutole is an agricultural herbicide that requires careful handling due to its potential health
and environmental effects.[1] It is classified as hazardous according to the Globally
Harmonised System of Classification and Labelling of Chemicals (GHS).[1] Understanding its
primary hazards is the first step in safe handling.
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Hazard Class GHS Category Hazard Statement
H361: Suspected of damaging
Reproductive Toxicity Category 2 fertility or the unborn child.[1]
[2]
L H302: Harmful if swallowed.[2]
Acute Oral Toxicity Category 4

[3]

Serious Eye Damage/Irritation

Category 1/ 2A

H318/H319: Causes serious

eye damage or irritation.[2][3]

Acute Dermal Toxicity

Category 5

H313: May be harmful in

contact with skin.[3]

Skin Corrosion/Irritation

Category 3

H316: Causes mild skin

irritation.[3]

Hazardous to the Aquatic

Environment

Acute 1, Chronic 1

H410: Very toxic to aquatic life
with long lasting effects.[1][3]

Operational Plan: Personal Protective Equipment

(PPE)

A comprehensive PPE program is the last line of defense against pesticide exposure.[4] The

following PPE is mandatory when handling Isoxaflutole. All PPE should be inspected for

defects before each use.[5]
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Use unlined, liquid-proof
gloves made of nitrile,
neoprene, or butyl rubber that
extend up the forearm.[6][7]
Avoid leather or fabric gloves.
[6] Wash the outside of gloves

before removing them.[6]

Eyes/Face

Safety Goggles and/or Face
Shield

Wear tight-sealing safety
goggles that meet ANSI Z87.1
standards for chemical splash
protection.[8][9] A face shield
should be worn when there is

a significant risk of splashing.

[6]

Body

Laboratory Coat or Chemical-

resistant Coveralls/Apron

Wear a long-sleeved lab coat
as a minimum. For tasks with a
higher risk of contamination,
such as handling concentrates
or large quantities, wear
chemical-resistant coveralls or
a waterproof apron over
coveralls.[4][7][8]

Respiratory

NIOSH/MSHA Approved

Respirator

A respirator is required if
exposure limits are exceeded,
if dust or aerosols are
generated, or if working in a
poorly ventilated area.[8][10]
The type of cartridge depends
on the specific formulation
(e.g., dust mask for powders,
organic vapor cartridge for

solutions).[7]
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Wear chemical-resistant boots
or shoe covers.[9] Do not wear
Closed-toe, Chemical-resistant  leather or canvas shoes.[9]
Feet Footwear Pant legs should be worn
outside of boots to prevent

chemicals from entering.[9]

Procedural Guidance for Handling and Disposal

Follow these step-by-step instructions to ensure safety throughout the handling and disposal
process.

Step 1: Pre-Handling and Preparation

o Read the SDS: Before use, thoroughly read the Safety Data Sheet (SDS) for the specific
Isoxaflutole product you are handling.[6]

o Designate an Area: Conduct all work with Isoxaflutole in a well-ventilated area, preferably
within a chemical fume hood.[10]

o Assemble Materials: Ensure all necessary PPE, spill kits, and waste containers are readily
accessible before you begin.

 Inspect PPE: Carefully check all PPE for signs of damage, such as cracks, holes, or
degradation.[4][5] Replace any compromised items immediately.

Step 2: Donning (Putting on) PPE

e Body Protection: Put on your lab coat or coveralls.

e Footwear: Put on chemical-resistant boots or shoe covers.

o Respirator (if required): Perform a fit check for your respirator.

o Eye/Face Protection: Put on safety goggles and/or a face shield.

e Gloves: Put on chemical-resistant gloves last. Ensure gloves overlap the sleeves of your lab
coat or coveralls.[7]
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Step 3: Safe Handling of Isoxaflutole

Avoid Contamination: Do not eat, drink, or smoke in the handling area.[3][8]

Minimize Dust/Aerosols: When handling powdered Isoxaflutole, avoid creating dust.[10]
When working with solutions, prevent the generation of mists or vapors.[8]

Spill Management: In case of a spill, immediately alert others and follow established spill
clean-up procedures. Use a spill kit appropriate for chemical hazards. Collect spillage to
prevent release into the environment.[1][3]

Step 4: Doffing (Taking off) PPE

The goal is to remove PPE without contaminating yourself.

Gloves (Outer Pair if double-gloving): Wash the exterior of your gloves before removal. Peel
the first glove off by pulling it from the cuff, turning it inside out. Use the clean, ungloved
hand to slide under the cuff of the second glove and peel it off.

Footwear: Remove shoe covers or boots.

Body Protection: Remove the lab coat or coveralls by rolling it down and away from your
body, turning it inside out.

Eye/Face Protection: Remove goggles or face shield.
Respirator (if worn): Remove your respirator.

Hand Hygiene: Wash your hands and forearms thoroughly with soap and water after all PPE
has been removed.[3]

Step 5: Waste Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Segregate Waste: All materials contaminated with Isoxaflutole, including disposable PPE
(gloves, shoe covers), absorbent pads, and empty containers, must be treated as hazardous
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waste.[11]

e Containerization:

o Place solid waste (contaminated gloves, towels) into a designated, sealed, and clearly
labeled hazardous waste container.[11]

o Collect liquid waste in a compatible, leak-proof container with a screw cap.[12] Do not fill
containers beyond 90% capacity.[11]

o Label all waste containers clearly with "Hazardous Waste" and the chemical name
"Isoxaflutole".[12]

o Storage: Store hazardous waste in a designated Satellite Accumulation Area, segregated
from incompatible materials.[12]

» Final Disposal: Dispose of all contents and containers in accordance with local, regional, and
national regulations through a licensed hazardous waste disposal facility.[1][10][13] Do not
dispose of Isoxaflutole waste down the sanitary sewer.[14]

Handling Workflow Diagram

The following diagram illustrates the complete workflow for safely handling Isoxaflutole in a
laboratory environment, from initial preparation to final waste disposal.
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Caption: Workflow for safe handling of Isoxaflutole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1672639?utm_src=pdf-custom-synthesis
https://www.genfarm.com.au/sites/genfarm/files/2018-09/documents/Genfarm%20Isoxaflutole%20750%20WG%20Herbicide%20SDS.pdf
https://www.agilent.com/cs/library/msds/PST-6150A1000_NAEnglish.pdf
https://www.farmag.co.za/wp-content/uploads/2018/09/Guillotine-750-WG-Isoxaflutole-750-gkg-141112-29-0-SDS.pdf
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://agrilifeextension.tamu.edu/counties/smith-county/
https://datasheets.scbt.com/sds/aghs/en/sc-228380.pdf
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.chemicalbook.com/msds/isoxaflutole.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.kamatlab.com/documents/Safety/Waste%20Disposal%20SOP.pdf
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://www.benchchem.com/product/b1672639#personal-protective-equipment-for-handling-isoxaflutole
https://www.benchchem.com/product/b1672639#personal-protective-equipment-for-handling-isoxaflutole
https://www.benchchem.com/product/b1672639#personal-protective-equipment-for-handling-isoxaflutole
https://www.benchchem.com/product/b1672639#personal-protective-equipment-for-handling-isoxaflutole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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